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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of titanium(IV)

bromide (TiBr₄). Adherence to these protocols is crucial to ensure personnel safety and

maintain the integrity of the material.

General Information
Titanium(IV) bromide is a hygroscopic, orange, low-melting solid with a pungent odor.[1] It is a

highly reactive Lewis acid used as a catalyst in various organic synthesis reactions, including in

the development of fine chemicals and pharmaceuticals.[2][3][4] Its reactivity also presents

significant hazards, necessitating strict handling and storage procedures.

Quantitative Data Summary
A summary of the key quantitative data for titanium(IV) bromide is presented in the table below

for easy reference.
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Property Value References

Molecular Formula TiBr₄ [1][5]

Molecular Weight 367.5 g/mol [1]

Appearance
Orange, low-melting

solid/crystals
[1][5]

Melting Point 38-40 °C (lit.) [3][4]

Boiling Point 230 °C (lit.) [3][4]

Density 3.25 g/mL at 25 °C (lit.) [3][4]

Safety Precautions and Hazard Mitigation
Titanium(IV) bromide is corrosive and reacts violently with water.[6][7] It can cause severe skin

burns and serious eye damage.[6][7] Inhalation of dust or vapors can also be harmful.

Hazard Statements:

H314: Causes severe skin burns and eye damage.[6][7]

EUH014: Reacts violently with water.[7]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[6][7]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][7]
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P310: Immediately call a POISON CENTER or doctor/physician.[6][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling titanium(IV) bromide.

Eye/Face Protection: Chemical safety goggles and a face shield are required.[4]

Skin Protection: A lab coat, chemical-resistant gloves (inspected prior to use), and closed-toe

shoes are mandatory.[6]

Respiratory Protection: Work should be conducted in a well-ventilated fume hood.[6][9] If

exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved

respirator should be used.[8]

Handling and Storage Procedures
Handling:

Handle titanium(IV) bromide in an inert atmosphere (e.g., a glove box with nitrogen or argon)

to prevent contact with moisture and air.[6]

Avoid formation of dust and aerosols.[6]

Use spark-proof tools and explosion-proof equipment.

Never add water to titanium(IV) bromide.[9]

Ensure eyewash stations and safety showers are readily accessible.[8]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][8]

Keep containers tightly sealed and protected from physical damage.[8][9]

Store under an inert gas like nitrogen.[6]

Store in a corrosives area.[8]
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Spill and Leak Procedures
In the event of a spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.

Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use

combustible materials like sawdust.

Carefully collect the absorbed material into a sealed, labeled container for disposal.[9]

Do not flush the spill with water.[6]

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by wiping

with a damp cloth. All cleaning materials should be disposed of as hazardous waste.

Disposal
Dispose of titanium(IV) bromide and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.[6]

Experimental Protocol: Lewis Acid Catalyzed
Friedel-Crafts Alkylation
This protocol describes a representative experiment using titanium(IV) bromide as a Lewis acid

catalyst for the Friedel-Crafts alkylation of an aromatic compound.

Materials:

Titanium(IV) bromide (TiBr₄)

Anhydrous dichloromethane (DCM)

Aromatic substrate (e.g., toluene)

Alkylating agent (e.g., benzyl bromide)
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Anhydrous sodium sulfate (Na₂SO₄)

Schlenk flask and line

Magnetic stirrer and stir bar

Syringes and needles

Procedure:

Set up a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert

atmosphere (nitrogen or argon).

In the inert atmosphere, add the aromatic substrate (1.0 eq) and anhydrous DCM to the

flask.

Slowly add titanium(IV) bromide (0.1 eq) to the stirred solution at 0 °C (ice bath).

Add the alkylating agent (1.1 eq) dropwise to the reaction mixture over 10 minutes.

Allow the reaction to stir at room temperature and monitor its progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

sodium bicarbonate at 0 °C.

Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Caption: Workflow for the safe handling of Titanium(IV) Bromide.
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Caption: Incompatibilities of Titanium(IV) Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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